Cas no 1356954-01-2 (trans-4-[(dimethylamino)methyl]cyclohexanamine;dihydrochloride)

• Product Name: trans-4-[(dimethylamino)methyl]cyclohexanamine;dihydrochloride
• CAS No: 1356954-01-2
• MF: C₉H₂₂Cl₂N₂
• MW: 229.19
• MDL: MFCD30802603
• CID: 5070699
• PubChem ID: 66715761
• Update Time: 2026-03-01

trans-4-[(dimethylamino)methyl]cyclohexanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-[(dimethylamino)methyl]cyclohexanamine;dihydrochloride
• CIS-4-((DIMETHYLAMINO)METHYL)CYCLOHEXAN-1-AMINE DIHYDROCHLORIDE
• SCHEMBL15191411
• 1356954-01-2
• trans-4-[(Dimethylamino)methyl]cyclohexanamine dihydrochloride
• trans-4-((dimethylamino)methyl)cyclohexanamine dihydrochloride
• EN300-7466632
• trans-4-[(dimethylamino)methyl]cyclohexan-1-amine dihydrochloride
• MFCD30802603
• (1r,4r)-4-[(dimethylamino)methyl]cyclohexan-1-amine dihydrochloride
• EN300-1719354
• 4-[(Dimethylamino)methyl]cyclohexan-1-amine dihydrochloride
• CGFHCEZSOGYGJR-JZDLBZJVSA-N
• Rel-(1s,4s)-4-((dimethylamino)methyl)cyclohexan-1-amine dihydrochloride
• F91467
• rac-(1s,4s)-4-[(dimethylamino)methyl]cyclohexan-1-aminedihydrochloride,cis
• SB18390
• D79114
• EN300-7466794
• F91462
• 4-((Dimethylamino)methyl)cyclohexan-1-amine dihydrochloride
• (1s,4s)-4-[(dimethylamino)methyl]cyclohexan-1-amine dihydrochloride
• 2408957-60-6
• BS-43439
• CS-0202227
• SY343991
• 2225136-04-7
• SCHEMBL529660
• 4-[(dimethylamino)methyl]cyclohexan-1-amine;dihydrochloride
• trans-4-[(Dimethylamino)methyl]cyclohexan-1-amine diHCl

• MDL： MFCD30802603
• Inchi： 1S/C9H20N2.2ClH/c1-11(2)7-8-3-5-9(10)6-4-8;;/h8-9H,3-7,10H2,1-2H3;2*1H/t8-,9-;;
• InChI Key： CGFHCEZSOGYGJR-JZDLBZJVSA-N
• SMILES： C1[C@@H](N)CC[C@H](CN(C)C)C1.Cl.Cl

Computed Properties

• Exact Mass: 228.1160041g/mol
• Monoisotopic Mass: 228.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on trans-4-[(dimethylamino)methyl]cyclohexanamine;dihydrochloride

trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride (CAS No. 1356954-01-2)

The compound trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride (CAS No. 1356954-01-2) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This compound is notable for its unique structure, which combines a cyclohexane ring with a dimethylamino group and an amine functional group. The dihydrochloride salt form indicates that the compound exists in its protonated state, making it more soluble in aqueous solutions and suitable for various applications.

Recent studies have highlighted the potential of trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride in the development of novel materials with tailored properties. Researchers have explored its role as a precursor for synthesizing advanced polymers, where its amine functionality can participate in polymerization reactions to create materials with enhanced mechanical and thermal stability. Additionally, the compound's ability to act as a chiral catalyst has been investigated, offering new avenues for asymmetric synthesis in organic chemistry.

In the pharmaceutical industry, trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride has shown promise as an intermediate in drug development. Its structure provides a scaffold for attaching bioactive groups, enabling the creation of molecules with specific pharmacological activities. Recent research has focused on its application in developing drugs targeting neurodegenerative diseases, where its ability to modulate key cellular pathways has been demonstrated.

The synthesis of trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride involves a multi-step process that typically begins with the preparation of cyclohexanamine derivatives. The introduction of the dimethylamino group is achieved through alkylation or substitution reactions, followed by protonation to form the dihydrochloride salt. Optimization of these steps has led to improved yields and purity, making the compound more accessible for large-scale production.

From an environmental perspective, the compound's biodegradability and toxicity profile have been assessed to ensure its safe use and disposal. Studies indicate that trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride exhibits low toxicity to aquatic organisms, aligning with current regulations on chemical safety. This makes it a viable option for applications where environmental impact is a concern.

Looking ahead, the versatility of trans-4-[(dimethylamino)methyl]cyclohexanamine; dihydrochloride suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing material science and drug discovery.